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Compound of Interest

Compound Name:
Methyl 3-(3-

bromophenyl)propanoate

Cat. No.: B121748 Get Quote

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the molecular characteristics of chemical compounds is paramount. This

guide provides a detailed breakdown of the molecular weight of Methyl 3-(3-
bromophenyl)propanoate, a compound of interest in various research domains.

Molecular Composition and Weight Calculation
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The chemical formula for Methyl 3-(3-bromophenyl)propanoate is

C₁₀H₁₁BrO₂. To calculate its molecular weight, the number of atoms of each element is

multiplied by the element's standard atomic weight.

The calculation is as follows:

(Number of Carbon atoms × Atomic weight of Carbon) + (Number of Hydrogen atoms × Atomic

weight of Hydrogen) + (Number of Bromine atoms × Atomic weight of Bromine) + (Number of

Oxygen atoms × Atomic weight of Oxygen)

(10 × 12.011 amu) + (11 × 1.008 amu) + (1 × 79.904 amu) + (2 × 15.999 amu) = 243.10 g/mol

The following table provides a comprehensive summary of the atomic contributions to the total

molecular weight of Methyl 3-(3-bromophenyl)propanoate.
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Element Symbol Quantity
Atomic Weight
(amu)

Total
Contribution
(amu)

Carbon C 10 12.011[1][2] 120.11

Hydrogen H 11 1.008[3][4] 11.088

Bromine Br 1 79.904[5][6] 79.904

Oxygen O 2 15.999[7][8] 31.998

Total 243.10

Therefore, the molecular weight of Methyl 3-(3-bromophenyl)propanoate is 243.10 g/mol .

Logical Workflow for Molecular Weight
Determination
The process of determining the molecular weight of a chemical compound follows a

straightforward logical path, as illustrated in the diagram below. This workflow is fundamental in

chemical and pharmaceutical sciences for the accurate characterization of substances.

Workflow for Molecular Weight Calculation

Identify Chemical Formula
(C₁₀H₁₁BrO₂)

Determine Constituent Elements
(C, H, Br, O)

Find Standard Atomic Weights
(C: 12.011, H: 1.008, Br: 79.904, O: 15.999)

Count Atoms of Each Element
(C: 10, H: 11, Br: 1, O: 2)

Calculate Total Mass for Each Element Sum Masses for Total Molecular Weight
(243.10 g/mol)

Click to download full resolution via product page

A flowchart illustrating the steps to calculate the molecular weight of a compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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